Cas no 853318-99-7 (N-(2-Benzylphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide)

N-(2-Benzylphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide structure
853318-99-7 structure
Product name:N-(2-Benzylphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide
CAS No:853318-99-7
MF:C23H19N3O2
MW:369.416
CID:3053526
PubChem ID:2591717

N-(2-Benzylphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-Benzylphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide
    • N-(2-benzylphenyl)-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide
    • N-(2-BENZYLPHENYL)-2-(4-OXO-3(4H)-QUINAZOLINYL)ACETAMIDE
    • 853318-99-7
    • AKOS001219831
    • 661-600-1
    • Inchi: InChI=1S/C23H19N3O2/c27-22(15-26-16-24-21-13-7-5-11-19(21)23(26)28)25-20-12-6-4-10-18(20)14-17-8-2-1-3-9-17/h1-13,16H,14-15H2,(H,25,27)
    • InChI Key: ZCPFOLOWXRSGAA-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 369.147726857Da
  • Monoisotopic Mass: 369.147726857Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 61.8Ų

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